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Compound of Interest

Compound Name: VCH-286

Cat. No.: B15608699

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents like VCH-286 are paramount to ensuring laboratory safety and
experimental integrity. VCH-286 is a C-C chemokine receptor 5 (CCR5) antagonist investigated
for its potential in treating HIV infections. Due to its nature as a biologically active small
molecule, it requires careful handling and disposal. This document provides essential safety
and logistical information for the proper disposal of VCH-286, based on established best
practices for laboratory chemical waste.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for VCH-286 is not readily available in public
domains, general precautions for handling potent, research-grade small molecule inhibitors
should be strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves when handling VCH-286.

Ventilation: To minimize the risk of inhalation, it is crucial to handle the compound in a well-
ventilated area, preferably within a certified chemical fume hood.

Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In the event of
accidental contact, immediately flush the affected area with a copious amount of water for at
least 15 minutes and seek prompt medical attention.
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Ingestion: Do not eat, drink, or smoke in areas where VCH-286 is being handled. If accidental
ingestion occurs, seek immediate medical attention.

Quantitative Data Summary for Handling Small Molecule
Inhibitors

The following table summarizes key handling and safety parameters for a representative potent
small molecule inhibitor, providing a framework for the safe management of compounds like
VCH-286.

Parameter Guideline Rationale
) o Assume a low OEL (e.g., <10 Potent biological activity
Occupational Exposure Limit ) ] o
(OEL) pg/m3) in the absence of necessitates minimizing
specific data. exposure.

Often soluble in organic

- solvents like DMSO and o
Solubility ) ) decontamination solvents and
ethanol; sparingly soluble in

Informs choice of

spill response.
agueous buffers.

Typically -20°C for long-term Preserves compound integrity
Storage Temperature N ]
stability. and prevents degradation.

) Precautionary principle due to
Treat as hazardous chemical i
Waste Category te.[1] unknown environmental and
waste.
health impacts.[1]

Experimental Protocol: Step-by-Step Disposal Plan

The disposal of VCH-286 must comply with all applicable local, state, and federal regulations
for chemical waste. The fundamental principle is to treat research compounds as hazardous
waste unless explicitly stated otherwise by a comprehensive safety data sheet.[1]

o Waste Segregation:

o Do not mix VCH-286 waste with other waste streams.
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o Maintain separate waste containers for solid and liquid waste.[2]

o Containerization:
o Use dedicated, chemically compatible, and clearly labeled waste containers.

o The label must include "Hazardous Waste," the chemical name "VCH-286," and any other
identifiers required by your institution.

o Ensure containers are securely sealed when not in use to prevent spills and evaporation.

[2]
e Liquid Waste Disposal:

o Collect all liquid waste containing VCH-286, including unused solutions and contaminated
solvents, in a designated, leak-proof container.

o If organic solvents such as DMSO or ethanol were used, collect the waste in a container
specifically designated for flammable organic waste.[1]

o Crucially, do not dispose of solutions containing VCH-286 down the drain.[2]
e Solid Waste Disposal:

o Place all solid materials contaminated with VCH-286 into a designated solid waste
container. This includes, but is not limited to:

Gloves

Weigh boats

Pipette tips

Paper towels

Other contaminated lab supplies[2]

e Decontamination:
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o Decontaminate all surfaces and equipment that have been in contact with VCH-286.

o Use an appropriate solvent (e.g., ethanol, isopropanol) for the initial cleaning, followed by
a thorough wash with soap and water.

o Dispose of all cleaning materials as solid chemical waste.[2]

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[1]

o Follow all institutional procedures for waste pickup scheduling, documentation, and hand-
off. It is imperative to contact your EHS department to determine if the waste is considered
hazardous under specific regulations like the Resource Conservation and Recovery Act
(RCRA).[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of VCH-286.
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Caption: Workflow for the safe disposal of VCH-286.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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